Cas no 105728-25-4 (2-(cyclohexylamino)propane-1,3-diol)

• Product Name: 2-(cyclohexylamino)propane-1,3-diol
• CAS No: 105728-25-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 1163255
• PubChem ID: 13756689
• Update Time: 2025-04-20

2-(cyclohexylamino)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(cyclohexylamino)-
• 2-(cyclohexylamino)propane-1,3-diol
• EN300-162179
• AKOS014647317
• 105728-25-4

• Inchi： 1S/C9H19NO2/c11-6-9(7-12)10-8-4-2-1-3-5-8/h8-12H,1-7H2
• InChI Key： LXEONYQIOXLKOC-UHFFFAOYSA-N
• SMILES： OCC(CO)NC1CCCCC1

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines